Cas no 80402-32-0 (L-Glutamic acid,N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl](chloroacetyl)amino]benzoyl]-(9CI))

L-Glutamic acid,N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl](chloroacetyl)amino]benzoyl]-(9CI) structure
80402-32-0 structure
Product name:L-Glutamic acid,N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl](chloroacetyl)amino]benzoyl]-(9CI)
CAS No:80402-32-0
MF:C21H20ClN7O7
MW:517.879202842712
CID:730130
PubChem ID:135399072

L-Glutamic acid,N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl](chloroacetyl)amino]benzoyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid,N-[4-[[(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)methyl](chloroacetyl)amino]benzoyl]-(9CI)
    • 2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methyl-(2-chloroacetyl)amino]benzoyl]amino]pentanedioic acid
    • 80402-32-0
    • DTXSID60316957
    • NSC-309129
    • NSC309129
    • Inchi: InChI=1S/C21H20ClN7O7/c22-7-14(30)29(9-11-8-24-17-16(25-11)19(34)28-21(23)27-17)12-3-1-10(2-4-12)18(33)26-13(20(35)36)5-6-15(31)32/h1-4,8,13H,5-7,9H2,(H,26,33)(H,31,32)(H,35,36)(H3,23,24,27,28,34)
    • InChI Key: GPYCTGYCSIRZEL-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)N(CC2=CN=C3C(=N2)C(=O)NC(=N3)N)C(=O)CCl

Computed Properties

  • Exact Mass: 517.1112737g/mol
  • Monoisotopic Mass: 517.1112737g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 10
  • Complexity: 909
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 217Ų
  • XLogP3: -1.1

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